Cas no 3187-58-4 (Methyl 2,4-dihydroxy-6-methylbenzoate)

Methyl 2,4-dihydroxy-6-methylbenzoate Properties

Names and Identifiers

• Methyl 2,4-dihydroxy-6-methylbenzoate
• 6-Methyl-β-resorcylic acid methyl
• Benzoic acid,2,4-dihydroxy-6-methyl-, methyl ester
• METHYL ORSELLINATE
• 2,4-Dihydroxy-6-methylbenzoic acid methyl ester
• methyl 2,4-dihydroxy-5-methyl benzoate
• Methyl 4,6-dihydroxy-2-methylbenzoate
• orsellinic acid methyl ester
• orsenillic acid
• [ "" ]
• Methyl o-orsellinate
• Orsellinic acid monomethyl ester
• BS-25248
• Q27136372
• B2WMD7B62Y
• BDBM50294528
• SMR000470886
• Methyl 2,4-dihydroxy-6-methyl benzoate
• methyl 2,4-dihydroxy-6-methyl-benzoate
• CCG-39451
• methylorsellinate
• HY-N3270
• HMS2267N11
• SCHEMBL370816
• .beta.-Resorcylic acid, 6-methyl-, methyl ester
• Spectrum2_001751
• NCGC00095797-01
• CHEBI:67898
• DTXSID2062901
• AKOS000349113
• MLS000728678
• CS-0023752
• CHEMBL454431
• BRD-K12202814-001-05-8
• Methyl 6-methyl-ss-resorcylate
• SR-01000761473
• SPECTRUM210925
• BB 0218022
• 3187-58-4
• Benzoic acid, 2,4-dihydroxy-6-methyl-, methyl ester
• SPBio_001882
• SR-01000761473-2
• MLSMR
• Methyl_orsellinate
• DTXCID8038435
• Orsellinic acid methyl ester; Orsellinic acid monomethyl ester
• Methyl orsellinic acid
• G78040
• Methyl 2,4-dihydroxy-6-methylbenzoic acid
• DA-55383
• beta-Resorcylic acid, 6-methyl-, methyl ester
• +Expand

• MDL： MFCD00184668
• InChIKey： NCCWCZLEACWJIN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O4/c1-5-3-6(10)4-7(11)8(5)9(12)13-2/h3-4,10-11H,1-2H3
• SMILES： O=C(OC)C1=C(C)C=C(O)C=C1O

Computed Properties

• Exact Mass: 182.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 182.058
• Heavy Atom Count: 13
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• LogP: 1.19280
• PSA: 66.76000
• Refractive Index: 1.578
• Boiling Point: 339 ºC
• Melting Point: 141-142 ºC
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 138 ºC
• Color/Form: Powder
• Density: 1.296

Methyl 2,4-dihydroxy-6-methylbenzoate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

Methyl 2,4-dihydroxy-6-methylbenzoate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether